Cas no 10238-71-8 (1,2-Ethanediaminium,N1,N1,N1,N2,N2,N2-hexaethyl-, bromide (1:2))

• Product Name: 1,2-Ethanediaminium,N1,N1,N1,N2,N2,N2-hexaethyl-, bromide (1:2)
• CAS No: 10238-71-8
• MF: C₁₄H₃₄BrN₂
• MW: 310.337163448334
• CID: 227682
• PubChem ID: 54612490
• Update Time: 2025-04-19

1,2-Ethanediaminium,N1,N1,N1,N2,N2,N2-hexaethyl-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediaminium,N1,N1,N1,N2,N2,N2-hexaethyl-, bromide (1:2)
• 6,6'-sulfonylbis(n,n,n-triethylhexan-1-aminium) diiodide
• 7-Dioxathiatridecylenebis(triethylammonium iodide)
• AC1L1OLH
• AC1Q1TAS
• AMMONIUM, SULFONYLBIS(HEXAMETHYLENE)BIS(TRIETHYL-, DIIODIDE
• Dihexone
• Hexa-N-aethyl-N,N'-aethandiyl-di-am
• hexa-N-ethyl-N,N'-ethanediyl-di-ammonium, dibromide
• LS-19003
• Sulfonylbis(hexamethylene)bis(triethylammonium iodide)
• triethyl-[6-[6-(triethylazaniumyl)hexylsulfonyl]hexyl]azanium diiodide
• NSC-237993
• NSC237993
• 10238-71-8

• Inchi： 1S/C14H34N2.BrH/c1-7-15(8-2,9-3)13-14-16(10-4,11-5)12-6;/h7-14H2,1-6H3;1H/q+2;/p-1
• InChI Key： BIVKRMURCPCPQS-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC)(CC)(CC)CC[N+](CC)(CC)CC

Computed Properties

• Exact Mass: 353.8428
• Monoisotopic Mass: 309.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0
• LogP: -0.25660